Cas no 146611-76-9 (1,2-Ethanediol,1-oxiranyl-, (R*,S*)- (9CI))

1,2-Ethanediol,1-oxiranyl-, (R*,S*)- (9CI) structure
146611-76-9 structure
Product Name:1,2-Ethanediol,1-oxiranyl-, (R*,S*)- (9CI)
CAS No:146611-76-9
MF:C4H8O3
MW:104.104521751404
CID:180486
PubChem ID:108199
Update Time:2025-04-19

1,2-Ethanediol,1-oxiranyl-, (R*,S*)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediol,1-oxiranyl-, (R*,S*)- (9CI)
    • 1-Oxiranyl-1,2-ethanediol
    • (1,2-Dihydroxyethyl)oxirane
    • 3,4-Epoxybutane-1,2-diol
    • 1,2-Butanediol, 3,4-epoxy-
    • 17177-50-3
    • SCHEMBL147455
    • 1,2-Epoxybutane-3,4-diol
    • FT-0721596
    • 1,2-dihydroxy-3,4-epoxybutane
    • DTXSID401030933
    • 1,2-Ethanediol, 1-oxiranyl-, (R*,S*)-
    • CCRIS 7903
    • 146611-76-9
    • BRN 1633586
    • 1-(oxiran-2-yl)ethane-1,2-diol
    • 5-17-05-00013 (Beilstein Handbook Reference)
    • 1,2-Ethanediol, 1-oxiranyl-
    • 3,4-Epoxy-1,2-butanediol
    • Inchi: 1S/C4H8O3/c5-1-3(6)4-2-7-4/h3-6H,1-2H2
    • InChI Key: KRBIHOANUQUSRV-UHFFFAOYSA-N
    • SMILES: O1CC1C(CO)O

Computed Properties

  • Exact Mass: 104.047344113g/mol
  • Monoisotopic Mass: 104.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 64
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 53Ų
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